Cas no 1361771-77-8 (6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol)

• Product Name: 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol
• CAS No: 1361771-77-8
• MF: C₉H₁₂F₂N₂O₂
• MW: 218.200589179993
• CID: 4932152
• Update Time: 2025-06-08

6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol

• Inchi： 1S/C9H12F2N2O2/c1-15-7-2-5(3-12)13-8(9(10)11)6(7)4-14/h2,9,14H,3-4,12H2,1H3
• InChI Key： QQJBPCKCRDFWOR-UHFFFAOYSA-N
• SMILES： FC(C1C(CO)=C(C=C(CN)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 195
• XLogP3: -0.5
• Topological Polar Surface Area: 68.4

Additional information on 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol

Introduction to 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol (CAS No. 1361771-77-8) and Its Emerging Applications in Chemical Biology

6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol, identified by the CAS number 1361771-77-8, is a structurally sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug discovery. The presence of multiple functional groups, including an aminomethyl side chain, a difluoromethyl substituent, and a methoxypyridine core, endows this molecule with unique chemical properties that make it a promising candidate for various applications.

The aminomethyl group at the 6-position of the pyridine ring introduces a reactive amine moiety, which can participate in a wide range of chemical transformations such as nucleophilic substitution, condensation reactions, and coordination with metal ions. This feature makes the compound valuable for the synthesis of more complex molecules, including peptidomimetics and protein inhibitors. Additionally, the difluoromethyl group at the 2-position is known to enhance metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature can also influence electronic properties and reactivity, making it a key factor in optimizing pharmacokinetic profiles.

The methoxypyridine core at the 4-position contributes to the overall solubility and bioavailability of the compound. Methoxy groups are commonly found in biologically active molecules due to their ability to improve lipophilicity while maintaining water solubility. This balance is crucial for drug candidates that need to traverse biological membranes while remaining soluble in aqueous environments. The combination of these functional groups makes 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol a versatile building block for medicinal chemists.

Recent advancements in computational chemistry and machine learning have further highlighted the potential of this compound. Studies have demonstrated that virtual screening techniques can effectively identify novel binding interactions between this molecule and biological targets. For instance, molecular docking simulations have revealed promising interactions with enzymes involved in inflammatory pathways, suggesting its utility as a lead compound for anti-inflammatory therapies. These computational approaches have accelerated the discovery process by allowing researchers to predict biological activity with high accuracy before conducting costly wet-lab experiments.

In vitro studies have begun to explore the pharmacological properties of derivatives of 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol. Researchers have synthesized analogs with modified functional groups to optimize potency and selectivity. Preliminary results indicate that certain derivatives exhibit inhibitory effects on kinases, which are key targets in oncology research. The ability to fine-tune these properties through structural modifications underscores the compound's potential as a scaffold for drug development.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The introduction of fluorine atoms into organic molecules often leads to significant improvements in pharmacological properties, including enhanced binding affinity, metabolic stability, and oral bioavailability. The difluoromethyl group in 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol exemplifies these benefits. It has been shown to improve binding interactions by increasing lipophilicity while reducing polar surface area, thereby enhancing membrane permeability. This effect is particularly valuable for drugs that require efficient absorption after oral administration.

Another notable feature of this compound is its potential as a chelating agent due to the presence of both an amine group and hydroxyl functionalities. Such bifunctional molecules are useful in designing metal-based therapeutics, where coordination with metal ions can enhance therapeutic efficacy or target specificity. For example, complexes formed with transition metals like copper or zinc could exhibit novel biological activities relevant to neurodegenerative diseases or cancer treatment.

The synthesis of 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol presents an interesting challenge due to its multiple reactive sites. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to streamline these processes using catalytic techniques or flow chemistry systems. These advancements not only improve yield but also reduce environmental impact by minimizing waste generation.

Future research directions may focus on exploring the compound's role in modulating signaling pathways relevant to metabolic diseases or neurology. The pyridine scaffold is well-documented for its involvement in various biological processes, making it a fertile ground for drug discovery efforts. By leveraging structural diversity and computational tools, scientists can uncover new therapeutic applications for this promising molecule.

The growing interest in fluorinated compounds underscores their importance in modern drug design. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, which is critical for achieving high selectivity and efficacy in therapeutic agents. As such, derivatives of 6-(Aminomethyl)-2-(difluoromethyl)-4-methoxypyridine-3-methanol may serve as valuable tools for developing next-generation pharmaceuticals.